4-Chlorobutyl carbonisocyanatidate
Description
4-Chlorobutyl carbonisocyanatidate (chemical formula: C₅H₇ClNO₂) is a reactive organochlorine compound characterized by a chlorobutyl chain and an isocyanate-derived functional group. While the exact nomenclature discrepancy ("carbonisocyanatidate" vs. "isocyanate") requires clarification, available evidence suggests its role as a key intermediate in synthesizing heterocyclic compounds. For instance, it reacts with anthranilyl nitrate to form urea derivatives, which undergo double cyclization under thermal or basic conditions to yield diazepino-fused quinazolinones . This reactivity highlights its utility in constructing complex nitrogen-containing heterocycles, which are pivotal in medicinal chemistry.
Properties
CAS No. |
113576-14-0 |
|---|---|
Molecular Formula |
C6H8ClNO3 |
Molecular Weight |
177.58 g/mol |
IUPAC Name |
4-chlorobutyl N-(oxomethylidene)carbamate |
InChI |
InChI=1S/C6H8ClNO3/c7-3-1-2-4-11-6(10)8-5-9/h1-4H2 |
InChI Key |
KDJGERNBWKXLIM-UHFFFAOYSA-N |
Canonical SMILES |
C(CCCl)COC(=O)N=C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Heterocycle Synthesis: this compound reacts with anthranilyl nitrate to form a urea intermediate, which cyclizes into diazepino[1,2-d]quinazolin-7(8H)-one under basic conditions . This product is structurally analogous to bioactive alkaloids.
- Pharmaceutical Relevance : The 4-chlorobutyl motif is recurrent in drug intermediates (e.g., Vilazodone), underscoring its versatility in medicinal chemistry .
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